Cas no 25148-01-0 (3-Ethyl-1-methyl-1,3-cyclopentadiene)

3-Ethyl-1-methyl-1,3-cyclopentadiene Properties

Names and Identifiers

• 3-Ethyl-1-methyl-1,3-cyclopentadiene
• 3-ethyl-1-methylcyclopenta-1,3-diene
• 1-methyl-3-ethyl-1,3-cyclopentadiene
• 3-Aethyl-1-methyl-cyclopenta-1,3-dien
• 3-ethyl-1-methyl-cyclopenta-1,3-diene
• I14-8623
• AKOS015917940
• SY308291
• DTXSID00592733
• MFCD13185930
• FT-0692146
• 25148-01-0
• 1,3-Cyclopentadiene, 3-ethyl-1-methyl-
• +Expand

• InChIKey： AOUGDAYMVXBDDZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H12/c1-3-8-5-4-7(2)6-8/h5-6H,3-4H2,1-2H3
• SMILES： C(C1=CCC(C)=C1)C

Computed Properties

• Exact Mass: 108.09400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 108.093900383g/mol
• Heavy Atom Count: 8
• Complexity: 138
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 2.67280
• PSA: 0.00000
• Refractive Index: 1.475
• Boiling Point: 133 ºC
• Flash Point: 17 ºC
• Density: 0.839